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Compound of Interest

Compound Name: 2-(Benzhydrylthio)ethanamine

Cat. No.: B8720121

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and regulatory
compliance. This guide provides detailed procedures for the safe disposal of 2-
(Benzhydrylthio)ethanamine, ensuring minimal risk to personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to consult the Safety Data Sheet (SDS)
for 2-(Benzhydrylthio)ethanamine. This compound is harmful if swallowed and is suspected
of damaging fertility or the unborn child[1].

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Clothing: A lab coat or other protective clothing is required.

Respiratory Protection: If working in an area with poor ventilation or if dusts are generated,
use a suitable respirator[2].

Engineering Controls:
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» Always handle this compound in a well-ventilated area, preferably within a chemical fume
hood.

e Ensure that an eyewash station and safety shower are readily accessible.

Step-by-Step Disposal Procedure

The primary disposal method for 2-(Benzhydrylthio)ethanamine is to consign it to a licensed
waste disposal company[1]. Do not dispose of this chemical into drains or the environment[2].

o Waste Identification and Segregation:

o Clearly label a dedicated waste container for 2-(Benzhydrylthio)ethanamine and any
contaminated materials. The label should include the chemical name, concentration, and
relevant hazard symbols.

o Do not mix with other waste streams unless compatibility has been confirmed.
» Containerization:

o Use a chemically resistant, sealable container for waste collection.

o For solid waste, ensure the container is dry to prevent any reactions.

o For solutions, use a leak-proof container.
o Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated waste
accumulation area.

o Keep the container away from incompatible materials such as strong oxidizing agents,
strong acids, and strong bases|[3].

o The storage area should be cool and dry[3].

e Disposal:
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o Arrange for collection by a licensed and approved hazardous waste disposal contractor.
o Provide the contractor with a copy of the Safety Data Sheet.
o Follow all local, state, and federal regulations for hazardous waste disposal.
Decontamination of Labware and Surfaces
e Labware:

o Rinse contaminated labware with a suitable solvent (e.g., acetone or ethanol) in a fume
hood.

o Collect the rinse solvent as hazardous waste.
o Wash the labware with soap and water.
e Surfaces:
o Wipe down contaminated surfaces with a cloth dampened with a suitable solvent.
o Place the used cloth in the designated solid hazardous waste container.

o Wash the surface with soap and water.

Chemical and Physical Properties

A summary of the key quantitative data for 2-(Benzhydrylthio)ethanamine is presented below
for easy reference[4].

Property Value

Molecular Formula C15H17NS

Molecular Weight 243.4 g/mol

IUPAC Name 2-(benzhydrylsulfanyl)ethanamine
CAS Number 15515-59-0
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Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-
(Benzhydrylthio)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. sigmaaldrich.com [sigmaaldrich.com]
e 2. merckmillipore.com [merckmillipore.com]
o 3. fishersci.at [fishersci.at]

e 4.2-(Benzhydrylthio)ethanamine | C15H17NS | CID 279413 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Safe Disposal of 2-(Benzhydrylthio)ethanamine: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8720121#2-benzhydrylthio-ethanamine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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